methyl 2-(3-acetylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylate

Specification

• Molecular Formula: C18H13NO5
• Molecular Weight: 323.3 g/mol
• IUPAC Name: methyl 2-(3-acetylphenyl)-1,3-dioxoisoindole-5-carboxylate
• Standard InChI: InChI=1S/C18H13NO5/c1-10(20)11-4-3-5-13(8-11)19-16(21)14-7-6-12(18(23)24-2)9-15(14)17(19)22/h3-9H,1-2H3
• Standard InChI Key: YPGXSJQWAJKBQC-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC(=CC=C1)N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)OC
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)OC

Introduction

1. Structural Overview

Methyl 2-(3-acetylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylate is a complex organic molecule belonging to the class of isoindoline derivatives. Key structural features include:

• Isoindoline Core: The compound contains a dihydroisoindole structure with two ketone groups at positions 1 and 3.

• Carboxylate Group: A methyl ester (-COOCH₃) is attached at position 5 of the isoindoline ring.

• Substituted Phenyl Group: A phenyl ring substituted with an acetyl group (-COCH₃) is attached at position 2 of the isoindoline core.

This combination of functional groups suggests potential reactivity and applications in organic synthesis and medicinal chemistry.

2. Potential Synthesis

The synthesis of compounds like this typically involves multistep reactions. Below is a hypothetical synthetic route:

Step 1: Formation of the Isoindoline Core

• Starting Materials: Phthalic anhydride and ammonia or primary amines.

• Reaction: A condensation reaction forms the isoindoline skeleton.

Step 2: Functionalization at Position 2

• Reagent: A Friedel-Crafts acylation introduces the acetyl group onto the phenyl ring using acetyl chloride and a Lewis acid catalyst (e.g., AlCl₃).

Step 3: Esterification

• Reagent: Methanol and an acid catalyst (e.g., sulfuric acid) are used to esterify the carboxylic acid group, forming the methyl ester.

3. Applications

Compounds with similar structures are often studied for their biological and chemical properties:

• Pharmaceuticals:

  • Isoindoline derivatives are known for their potential as anti-inflammatory, anticancer, and antimicrobial agents.

  • The acetophenone moiety may enhance interactions with biological targets.

• Materials Science:

  • Such compounds can be precursors for dyes or pigments due to their aromaticity.

• Synthetic Intermediates:

  • The compound's reactivity makes it suitable for further functionalization in organic synthesis.

4. Analytical Data

To confirm the structure and purity of this compound, standard analytical techniques would be employed:

Technique	Expected Observations
NMR (¹H & ¹³C)	Signals corresponding to aromatic protons, methyl ester, and acetophenone groups.
Mass Spectrometry	Molecular ion peak corresponding to molecular weight.
IR Spectroscopy	Peaks for carbonyl groups (~1700 cm⁻¹) and aromatic C-H stretches (~3000 cm⁻¹).